Cas no 192214-04-3 ((3R)-1-benzyl-3-(phenylmethoxymethyl)pyrrolidine)

• Product name: (3R)-1-benzyl-3-(phenylmethoxymethyl)pyrrolidine
• CAS No: 192214-04-3
• MF: C₁₉H₂₃NO
• MW: 281.392025232315
• CID: 2787469
• PubChem ID: 10755286

(3R)-1-benzyl-3-(phenylmethoxymethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (3R)-1-benzyl-3-(phenylmethoxymethyl)pyrrolidine
• Pyrrolidine,3-[(phenylmethoxy)methyl]-1-(phenylmethyl)-,(R);
• DTXSID70444492
• 192214-04-3
• Pyrrolidine, 3-[(phenylmethoxy)methyl]-1-(phenylmethyl)-, (R)-

• Inchi： InChI=1S/C19H23NO/c1-3-7-17(8-4-1)13-20-12-11-19(14-20)16-21-15-18-9-5-2-6-10-18/h1-10,19H,11-16H2/t19-/m1/s1
• InChI Key： ZVSKKSBPQCZVOZ-LJQANCHMSA-N

Computed Properties

• Exact Mass: 281.17800
• Monoisotopic Mass: 281.177964357Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.47000
• LogP: 3.66320